Cas no 51859-74-6 (2-(5-methylthiophen-2-yl)-1,3-thiazolidine)

• Product Name: 2-(5-methylthiophen-2-yl)-1,3-thiazolidine
• CAS No: 51859-74-6
• MF: C₈H₁₁NS₂
• MW: 185.309639215469
• CID: 3537800
• PubChem ID: 4197138
• Update Time: 2025-10-20

2-(5-methylthiophen-2-yl)-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• THIAZOLIDINE, 2-(5-METHYL-2-THIENYL)-
• 2-(5-methylthiophen-2-yl)-1,3-thiazolidine
• 2-(5-Methyl-2-thienyl)thiazolidine, 97%
• F8882-8370
• starbld0041920
• 51859-74-6
• 2-(5-Methylthiophen-2-yl)thiazolidine
• AKOS011422114

• MDL： MFCD16685198
• Inchi： 1S/C8H11NS2/c1-6-2-3-7(11-6)8-9-4-5-10-8/h2-3,8-9H,4-5H2,1H3
• InChI Key： WDAVZGAZAQLSBN-UHFFFAOYSA-N
• SMILES： S1CCNC1C1=CC=C(C)S1

Computed Properties

• Exact Mass: 185.03329170g/mol
• Monoisotopic Mass: 185.03329170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.6Ų

Additional information on 2-(5-methylthiophen-2-yl)-1,3-thiazolidine

2-(5-Methylthiophen-2-yl)-1,3-thiazolidine (CAS No. 51859-74-6): An Overview of Its Structure, Properties, and Applications

2-(5-Methylthiophen-2-yl)-1,3-thiazolidine (CAS No. 51859-74-6) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a thiazolidine ring fused with a 5-methylthiophene moiety, which imparts distinct chemical and biological properties.

The molecular formula of 2-(5-methylthiophen-2-yl)-1,3-thiazolidine is C₉H₁₀N₂S₂, and its molecular weight is approximately 206.31 g/mol. The compound's structure consists of a five-membered thiazolidine ring, which contains a sulfur atom and a nitrogen atom, and a substituted thiophene ring. The presence of the methyl group on the thiophene ring enhances the compound's lipophilicity and stability.

In terms of physical properties, 2-(5-methylthiophen-2-yl)-1,3-thiazolidine is typically a white to off-white solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics make it suitable for various applications in chemical synthesis and biological assays.

The chemical reactivity of 2-(5-methylthiophen-2-yl)-1,3-thiazolidine is influenced by its functional groups. The thiazolidine ring can participate in nucleophilic substitution reactions, while the thiophene moiety can undergo electrophilic aromatic substitution reactions. These reactivity profiles have been exploited in the synthesis of more complex molecules and derivatives with enhanced biological activities.

In the realm of medicinal chemistry, 2-(5-methylthiophen-2-yl)-1,3-thiazolidine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

Beyond its enzymatic inhibition properties, 2-(5-methylthiophen-2-yl)-1,3-thiazolidine has also been investigated for its anti-inflammatory and antioxidant activities. A study published in the European Journal of Medicinal Chemistry found that certain derivatives of this compound effectively reduce inflammation in animal models by modulating cytokine production and oxidative stress pathways.

The pharmacokinetic properties of 2-(5-methylthiophen-2-yl)-1,3-thiazolidine are another area of active research. Studies have shown that the compound exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. Additionally, its low toxicity profile makes it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, 2-(5-methylthiophen-2-yl)-1,3-thiazolidine (CAS No. 51859-74-6) is a versatile heterocyclic compound with significant potential in both chemical synthesis and medicinal applications. Its unique structural features and favorable biological activities make it an important molecule for ongoing research in the development of novel therapeutic agents. As research continues to advance, it is likely that new derivatives and analogs of this compound will be discovered, further expanding its utility in various scientific and medical fields.